Cas no 1874656-93-5 (N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine)

• Product Name: N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine
• CAS No: 1874656-93-5
• MF: C₁₁H₉NS
• MW: 187.260861158371
• CID: 6016978
• PubChem ID: 130693732
• Update Time: 2025-05-19

N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1273501
• N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine
• 1874656-93-5

• Inchi： 1S/C11H9NS/c1-2-7-12-10-5-3-4-9-6-8-13-11(9)10/h1,3-6,8,12H,7H2
• InChI Key： HVMUSNNMZAAKIK-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C1=2)NCC#C

Computed Properties

• Exact Mass: 187.04557046g/mol
• Monoisotopic Mass: 187.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.3Ų

Additional information on N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine

Recent Advances in the Study of N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine (CAS: 1874656-93-5) in Chemical Biology and Pharmaceutical Research

N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine (CAS: 1874656-93-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, featuring a benzothiophene core and a propargylamine side chain, enables it to participate in click chemistry reactions, making it a valuable tool for bioconjugation and probe development. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in designing covalent inhibitors, particularly for kinases involved in cancer and inflammatory diseases. These studies leverage the reactivity of the alkyne group for selective target engagement.

In a 2023 study published in ACS Chemical Biology, researchers demonstrated the compound's efficacy as a building block for PROTAC (Proteolysis Targeting Chimera) development. The propargyl group served as an attachment point for E3 ligase ligands, enabling the creation of bifunctional molecules that degrade target proteins. This application represents a significant advancement in targeted protein degradation strategies, with the compound's unique properties facilitating the optimization of degradation efficiency and selectivity.

Pharmacokinetic studies of derivatives containing the N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine scaffold have shown promising results in preclinical models. Research teams have reported improved blood-brain barrier penetration compared to similar compounds without the propargyl modification, suggesting potential applications in central nervous system disorders. The benzothiophene core contributes to metabolic stability while the propargyl group allows for further structural modifications to fine-tune drug-like properties.

Recent synthetic chemistry advances have expanded the accessibility of this compound and its derivatives. A 2024 Nature Protocols paper detailed an optimized synthetic route that improves yield and purity while reducing production costs. This methodological improvement is particularly important as the compound gains traction in both academic and industrial research settings for various applications ranging from chemical biology probes to potential drug candidates.

Safety and toxicology studies have progressed in parallel with the compound's development. Preliminary data from in vitro and in vivo studies indicate a favorable safety profile at therapeutic concentrations, though researchers note the need for careful optimization of the propargyl group's reactivity to minimize off-target effects. These findings support continued investigation of the compound and its derivatives in therapeutic development programs.

Looking forward, the versatility of N-(prop-2-yn-1-yl)-1-benzothiophen-7-amine positions it as a key player in multiple areas of pharmaceutical research. Ongoing studies are exploring its application in antibody-drug conjugates, fluorescent probes for imaging, and as a scaffold for fragment-based drug discovery. The compound's unique combination of chemical reactivity and biological compatibility makes it particularly valuable in the current era of targeted and personalized medicine.